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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expression of the Natural Killer
Receptor Protein 1 (NKR-P1) family of receptors across various lymphocyte subsets. NKR-P1
molecules, also known as CD161 in humans (encoded by the KLRB1 gene), are C-type lectin-
like receptors that play a crucial role in the regulation of both innate and adaptive immunity.[1]
[2] This document details their expression patterns, associated signaling pathways, and
methodologies for their detection and analysis, aiming to support research and development in
immunology and drug discovery.

Data Presentation: Quantitative Expression of NKR-
P1 on Lymphocyte Subsets

The expression of NKR-P1 varies significantly among different lymphocyte populations, and
also between species. The following tables summarize the available quantitative data on the
expression of human NKR-P1A (CD161) and its murine homologs on key lymphocyte subsets.

Human NKR-P1A (CD161) Expression
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Signaling Pathways

NKR-P1 receptors can mediate both activating and inhibitory signals, depending on the specific
isoform and the cellular context.

Inhibitory Signaling Pathway (e.g., Human NKR-P1A,
Mouse NKR-P1B)

Upon binding to its ligand, such as Lectin-like transcript 1 (LLT1), the immunoreceptor tyrosine-
based inhibition motifs (ITIMs) in the cytoplasmic tail of inhibitory NKR-P1 isoforms become
phosphorylated. This leads to the recruitment of protein tyrosine phosphatases, such as SHP-1
and SHP-2, which in turn dephosphorylate downstream signaling molecules of activating
pathways, thereby dampening cellular activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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